Cas no 615-81-6 (diisopropyl oxalate)

diisopropyl oxalate structure
diisopropyl oxalate structure
Product Name:diisopropyl oxalate
CAS No:615-81-6
MF:C8H14O4
MW:174.194363117218
CID:864124
Update Time:2025-04-19

diisopropyl oxalate Chemical and Physical Properties

Names and Identifiers

    • diisopropyl oxalate
    • dipropan-2-yl oxalate
    • Diisopropyl-oxalat
    • Ethanedioic acid,bis(1-methylethyl) ester
    • oxalic acid di-isopropyl ester
    • Oxalsaeure-diisopropylester
    • Inchi: 1S/C8H14O4/c1-5(2)11-7(9)8(10)12-6(3)4/h5-6H,1-4H3
    • InChI Key: ITHNIFCFNUZYLQ-UHFFFAOYSA-N
    • SMILES: CC(OC(C(OC(C)C)=O)=O)C

Computed Properties

  • Exact Mass: 174.08900
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 152
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2

Experimental Properties

  • Density: 1.0020
  • Boiling Point: 190°C (estimate)
  • Refractive Index: 1.4100 (estimate)
  • PSA: 52.60000
  • LogP: 0.88960
Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd